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Compound of Interest

Compound Name:
5-Benzothiazolamine,7-methyl-

(9CI)

Cat. No.: B182298 Get Quote

Following a comprehensive search for scientific literature and technical data, detailed

information regarding the application of the specific compound 5-Benzothiazolamine, 7-methyl-

in materials science is not available in the public domain. Consequently, the creation of detailed

Application Notes and Protocols as requested is not possible at this time.

The search for peer-reviewed articles, patents, and technical data sheets did not yield specific

results for "5-Benzothiazolamine, 7-methyl-" in the context of materials science applications.

While the broader class of benzothiazole derivatives has shown utility in various fields, no

documents detailing the synthesis, characterization, or application of this particular methylated

5-benzothiazolamine derivative in materials science were identified.

Therefore, quantitative data for tabulation, specific experimental protocols for inclusion, and

established signaling pathways or experimental workflows for visualization related to 5-

Benzothiazolamine, 7-methyl- are not available.

While it is not possible to provide the requested detailed information for the specified

compound, a general overview of the applications of the broader benzothiazole chemical family

in materials science can be provided if you wish. These applications include:

Corrosion Inhibition: Benzothiazole derivatives are known to be effective corrosion inhibitors

for various metals and alloys, including mild steel and copper.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b182298?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Electronics: The benzothiazole core is a versatile building block for the synthesis of

organic semiconductors, dyes for dye-sensitized solar cells (DSSCs), and emitters for

organic light-emitting diodes (OLEDs).

Polymer Science: Certain benzothiazole derivatives are used as vulcanization accelerators

in the rubber industry.

Should you be interested in a more general report on the applications of benzothiazole

derivatives in materials science, please let me know.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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